![molecular formula C18H25F3N2 B5751618 1'-[3-(trifluoromethyl)benzyl]-1,4'-bipiperidine](/img/structure/B5751618.png)
1'-[3-(trifluoromethyl)benzyl]-1,4'-bipiperidine
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Overview
Description
1-[3-(trifluoromethyl)benzyl]-1,4'-bipiperidine is a chemical compound that has gained attention in the scientific community due to its potential applications in medicinal chemistry. This compound is a member of the piperidine family and has a unique structure that makes it useful for various research purposes. In
Mechanism of Action
The mechanism of action of 1-[3-(trifluoromethyl)benzyl]-1,4'-bipiperidine involves the inhibition of neurotransmitter transporters. Specifically, it binds to the dopamine transporter, serotonin transporter, and norepinephrine transporter, preventing the reuptake of these neurotransmitters into presynaptic neurons. This leads to increased levels of these neurotransmitters in the synapse, resulting in enhanced neurotransmission and potential therapeutic effects.
Biochemical and Physiological Effects:
Studies have shown that 1-[3-(trifluoromethyl)benzyl]-1,4'-bipiperidine has various biochemical and physiological effects. It has been found to increase extracellular dopamine, serotonin, and norepinephrine levels in the brain, leading to enhanced neurotransmission. Additionally, it has been shown to increase locomotor activity and induce hyperthermia in animals.
Advantages and Limitations for Lab Experiments
One advantage of using 1-[3-(trifluoromethyl)benzyl]-1,4'-bipiperidine in lab experiments is its potency and selectivity for neurotransmitter transporters. This makes it a useful tool for studying the role of these transporters in various neurological disorders. However, one limitation is that it may have off-target effects, which could complicate data interpretation.
Future Directions
There are several future directions for research on 1-[3-(trifluoromethyl)benzyl]-1,4'-bipiperidine. One direction is the development of drugs based on this compound for the treatment of various neurological disorders. Another direction is the study of the compound's effects on other targets, such as ion channels and receptors. Additionally, further research is needed to fully understand the compound's mechanism of action and potential side effects.
Conclusion:
In conclusion, 1-[3-(trifluoromethyl)benzyl]-1,4'-bipiperidine is a promising compound with potential applications in medicinal chemistry. Its unique structure and potent activity against neurotransmitter transporters make it a useful tool for studying the role of these transporters in various neurological disorders. Further research is needed to fully understand the compound's potential and limitations.
Synthesis Methods
The synthesis of 1-[3-(trifluoromethyl)benzyl]-1,4'-bipiperidine involves a multi-step process. The first step is the preparation of 3-(trifluoromethyl)benzyl chloride, which is then reacted with piperidine to form 1-[3-(trifluoromethyl)benzyl]piperidine. Finally, the 1-[3-(trifluoromethyl)benzyl]piperidine is treated with acetic anhydride to yield 1-[3-(trifluoromethyl)benzyl]-1,4'-bipiperidine.
Scientific Research Applications
1-[3-(trifluoromethyl)benzyl]-1,4'-bipiperidine has been extensively studied for its potential applications in medicinal chemistry. It has been found to exhibit potent activity against various targets, including the dopamine transporter, serotonin transporter, and norepinephrine transporter. This makes it a promising candidate for the development of drugs for the treatment of various neurological disorders such as depression, anxiety, and addiction.
Properties
IUPAC Name |
4-piperidin-1-yl-1-[[3-(trifluoromethyl)phenyl]methyl]piperidine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H25F3N2/c19-18(20,21)16-6-4-5-15(13-16)14-22-11-7-17(8-12-22)23-9-2-1-3-10-23/h4-6,13,17H,1-3,7-12,14H2 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UZSKWOYRSUIYAW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(CC1)C2CCN(CC2)CC3=CC(=CC=C3)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H25F3N2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
326.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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